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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B1140986

Essential guidance for researchers, scientists, and drug development professionals on the safe
and compliant disposal of (R)-Lansoprazole-d4.

The proper disposal of chemical reagents is a critical aspect of laboratory safety and
environmental responsibility. This document provides a comprehensive overview of the
procedures for the disposal of (R)-Lansoprazole-d4, a deuterated form of a proton pump
inhibitor. Adherence to these guidelines is essential to ensure the safety of laboratory
personnel and to maintain compliance with regulatory standards.

Safety and Hazard Information

(R)-Lansoprazole-d4 is classified as a substance that can cause skin and serious eye
irritation, as well as respiratory irritation[1][2]. Before handling, it is crucial to review the Safety
Data Sheet (SDS) and be familiar with the associated hazards.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1140986?utm_src=pdf-interest
https://www.benchchem.com/product/b1140986?utm_src=pdf-body
https://www.benchchem.com/product/b1140986?utm_src=pdf-body
https://www.benchchem.com/product/b1140986?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/25227m.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY25227-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification

Description

Precautionary Statements

Skin Irritation (Category 2)

Causes skin irritation[1][2][3].

Wash skin thoroughly after
handling. Wear protective

gloves|[3].

Eye Irritation (Category 2A)

Causes serious eye irritation[1]

[2](3].

Wear eye protection[3]. If in
eyes, rinse cautiously with

water for several minutes[3].

Specific target organ toxicity —
single exposure (Category 3),

Respiratory system

May cause respiratory
irritation[1][2][3].

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Use only outdoors or in a

well-ventilated area[3].

Disposal Procedures

The disposal of (R)-Lansoprazole-d4, as with other pharmaceutical and chemical waste from

research laboratories, must be conducted in accordance with federal, state, and local
regulations[4]. The Environmental Protection Agency (EPA) regulates the disposal of
hazardous waste, including pharmaceutical waste, under the Resource Conservation and

Recovery Act (RCRA)[4].

Step-by-Step Disposal Guidance:

o \Waste Identification and Classification:

o Treat all waste containing (R)-Lansoprazole-d4 as hazardous chemical waste[5].

o Do not mix with non-hazardous waste. Proper segregation is crucial for safe disposal[6].

» Containerization and Labeling:

o Collect waste (R)-Lansoprazole-d4, including any contaminated materials such as

gloves, weighing paper, or pipette tips, in a designated and clearly labeled hazardous

waste container.
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o The container must be compatible with the chemical, in good condition, and have a secure
lid.

o Label the container with the words "Hazardous Waste," the full chemical name "(R)-
Lansoprazole-d4," and any other information required by your institution's Environmental
Health and Safety (EHS) department.

e Storage:

o Store the hazardous waste container in a designated, secure area, away from
incompatible materials.

o Ensure the storage area is well-ventilated.
e Arranging for Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.

o Do not attempt to dispose of (R)-Lansoprazole-d4 down the drain or in the regular
trash[6].

o Disposal will typically be carried out by a licensed hazardous waste management vendor
through incineration[7].

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-
Lansoprazole-d4 in a laboratory setting.
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Waste Generation
((R)-Lansoprazole-d4 and
contaminated materials)

:

Is the waste contaminated with
(R)-Lansoprazole-d4?

No
Segregate as Follow standard lab procedures
Hazardous Chemical Waste for non-hazardous waste

Place in a designated, labeled
Hazardous Waste Container

Store in a secure,
well-ventilated area

Contact Institutional EHS for Pickup

Disposal by licensed
hazardous waste vendor
(Incineration)

Click to download full resolution via product page
Caption: Workflow for the safe disposal of (R)-Lansoprazole-d4 waste.

Experimental Protocols

While specific experimental protocols for the disposal of (R)-Lansoprazole-d4 are not detailed
in publicly available literature, the principles of safe handling and waste management for potent
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pharmaceutical compounds in a research setting should be applied. This includes handling the
material in a containment device such as a chemical fume hood to minimize exposure and
preventing the generation of dust[5].

For any spills, it is recommended to vacuum, sweep up, or absorb the material with an inert
substance and place it into a suitable disposal container. Always consult local regulations for
disposal[3].

Disclaimer: The information provided here is for guidance purposes only. Researchers must
consult their institution's specific policies and procedures for hazardous waste disposal and
contact their Environmental Health and Safety (EHS) department for any questions or
clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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